Cas no 953916-76-2 (2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide
• CAS No: 953916-76-2
• MF: C₁₉H₂₃ClN₂OS
• MW: 362.916722536087
• CID: 5805992
• PubChem ID: 16896205
• Update Time: 2025-06-11

2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• VU0630926-1
• 2-(4-chlorophenyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide
• 2-(4-chlorophenyl)-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)acetamide
• AKOS024491636
• 953916-76-2
• F5033-0899
• 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide

• Inchi： 1S/C19H23ClN2OS/c20-17-5-3-15(4-6-17)12-19(23)21-13-16-7-9-22(10-8-16)14-18-2-1-11-24-18/h1-6,11,16H,7-10,12-14H2,(H,21,23)
• InChI Key： JKDRDUUFMVEBRM-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2SC=CC=2)CC1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 362.1219622g/mol
• Monoisotopic Mass: 362.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide (CAS No. 953916-76-2)

The compound 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide, identified by its CAS number 953916-76-2, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining a chlorophenyl moiety with a thiophene-containing piperidine backbone, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, though its exact mechanisms remain under investigation.

In recent years, the demand for novel small-molecule compounds like 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. This compound’s molecular structure suggests possible interactions with G-protein-coupled receptors (GPCRs) or enzyme inhibitors, aligning with current trends in drug repurposing and computational chemistry. Its acetamide group further enhances its solubility and bioavailability, critical factors in pharmacokinetic optimization.

The synthesis of CAS 953916-76-2 involves multi-step organic reactions, including amide coupling and N-alkylation, which are widely discussed in medicinal chemistry forums. Its thiophene ring, a common heterocycle in bioactive molecules, contributes to its potential as a central nervous system (CNS) agent or anti-inflammatory compound. These attributes resonate with trending searches on AI-driven drug design and fragment-based screening, highlighting its relevance in modern research.

From a structural-activity relationship (SAR) perspective, the 4-chlorophenyl group in 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide may influence electron distribution and binding affinity, a topic frequently queried in computational modeling databases. Meanwhile, its piperidine scaffold is a recurring motif in FDA-approved drugs, sparking discussions about its safety profiles and metabolic stability in online scientific communities.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 953916-76-2, ensuring purity and consistency for research applications. These methods align with industry standards for quality control in pharmaceutical manufacturing, a hot topic in regulatory science. Additionally, the compound’s logP and pKa values are often analyzed to predict its behavior in in vitro and in vivo studies.

In summary, 2-(4-chlorophenyl)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide represents a promising candidate for further exploration in therapeutic development. Its intersection with cutting-edge fields like machine learning in chemistry and high-throughput screening ensures its continued relevance. As researchers uncover more about its properties, this compound may pave the way for innovations in personalized medicine and biomarker discovery.